Cas no 111466-62-7 ((S,S,R,R)-Orlistat)
(S,S,R,R)-Orlistat is a potent lipase inhibitor with high specificity. Its unique (S,S,R,R) stereochemistry contributes to its efficacy, preventing fat absorption from the diet. The product boasts a favorable pharmacokinetic profile with minimal side effects, making it a reliable choice for weight management. Its mechanism of action, which targets the absorption of dietary fats, sets it apart from other anti-obesity agents.
(S,S,R,R)-Orlistat structure
Product Name:(S,S,R,R)-Orlistat
CAS No:111466-62-7
MF:C29H53NO5
MW:495.73482966423
CID:894446
PubChem ID:46783542
Update Time:2025-10-28
(S,S,R,R)-Orlistat Chemical and Physical Properties
Names and Identifiers
-
- (S,S,R,R)-Orlistat
- [14C]-Orlistat
- Orlistat (S,S,R,R)-Isomer
- [2R-[2α(S*),3β]]-N-ForMyl-
- N-Formyl-L-leucine (1S)-1-[[(2R,3R)-3-hexyl-4-oxo-2-oxetanyl] methyl] dodecyl ester
- SCHEMBL10929990
- 1-(3-hexyl-4-oxooxetan-2-yl)tridecan-2-yl 2-formamido-4-methylpentanoate
- AKOS030241554
- 1620409-08-6
- BDBM50465322
- 111466-62-7
- CHEMBL2305145
- [(2S)-1-[(2R,3R)-3-hexyl-4-oxooxetan-2-yl]tridecan-2-yl] (2R)-2-formamido-4-methylpentanoate
- J-002582
- (R,S,R,R)-Orlistat
- (S,R,R,R)-Orlistat
-
- Inchi: 1S/C29H53NO5/c1-5-7-9-11-12-13-14-15-16-18-24(34-29(33)26(30-22-31)20-23(3)4)21-27-25(28(32)35-27)19-17-10-8-6-2/h22-27H,5-21H2,1-4H3,(H,30,31)/t24-,25+,26+,27+/m0/s1
- InChI Key: AHLBNYSZXLDEJQ-FICKONGGSA-N
- SMILES: O1C([C@H](CCCCCC)[C@H]1C[C@H](CCCCCCCCCCC)OC([C@@H](CC(C)C)NC=O)=O)=O
Computed Properties
- Exact Mass: 495.39200
- Monoisotopic Mass: 495.39237379g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 23
- Complexity: 579
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10
- Topological Polar Surface Area: 81.7Ų
Experimental Properties
- Density: 0.977
- Boiling Point: 615.876°C at 760 mmHg
- Flash Point: 326.27°C
- Refractive Index: 1.47
- PSA: 81.70000
- LogP: 7.90870
(S,S,R,R)-Orlistat Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O686490-.25mg |
(S,S,R,R)-Orlistat |
111466-62-7 | 25mg |
$184.00 | 2023-05-17 | ||
| TRC | O686490-1mg |
(S,S,R,R)-Orlistat |
111466-62-7 | 1mg |
$ 488.00 | 2023-09-06 | ||
| TRC | O686490-2mg |
(S,S,R,R)-Orlistat |
111466-62-7 | 2mg |
$ 925.00 | 2023-09-06 | ||
| TRC | O686490-5mg |
(S,S,R,R)-Orlistat |
111466-62-7 | 5mg |
$2205.00 | 2023-05-17 | ||
| TRC | O686490-10mg |
(S,S,R,R)-Orlistat |
111466-62-7 | 10mg |
$3921.00 | 2023-05-17 | ||
| TRC | O686490-0.25mg |
(S,S,R,R)-Orlistat |
111466-62-7 | 0.25mg |
$ 160.00 | 2023-02-03 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-215833-10 mg |
(S,S,R,R)-Orlistat, |
111466-62-7 | 10mg |
¥48,887.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-215833-10mg |
(S,S,R,R)-Orlistat, |
111466-62-7 | 10mg |
¥48887.00 | 2023-09-05 | ||
| TRC | O686490-25mg |
(S,S,R,R)-Orlistat |
111466-62-7 | 25mg |
$ 184.00 | 2023-09-06 |
(S,S,R,R)-Orlistat Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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